Cas no 1965309-56-1 (3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride)

• Product Name: 3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride
• CAS No: 1965309-56-1
• MF: C₁₂H₁₈ClNO₂S
• MW: 275.79482126236
• MDL: MFCD28155365
• CID: 4778905
• Update Time: 2026-02-27

3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride
• NE63939
• SB34984

• MDL： MFCD28155365
• Inchi： 1S/C12H17NO2S.ClH/c1-16(14,15)12-6-2-4-10(8-12)11-5-3-7-13-9-11;/h2,4,6,8,11,13H,3,5,7,9H2,1H3;1H
• SMILES： Cl.S(C)(C1=CC=CC(=C1)C1CNCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Topological Polar Surface Area: 54.6

Additional information on 3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride

3-(3-Methanesulfonyl-phenyl)-piperidine Hydrochloride: A Comprehensive Overview

3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride, also known by its CAS number 1965309-56-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a methanesulfonyl group attached to the phenyl ring at the third position. The hydrochloride salt form suggests its application in pharmaceutical contexts, where such salts are commonly used to enhance solubility and stability.

The structure of 3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride is characterized by a piperidine ring fused with a phenyl group, which is further substituted with a methanesulfonyl (-SO₂Me) group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions and biological assays. The methanesulfonyl group, being an electron-withdrawing substituent, can influence the reactivity of the aromatic ring and the overall conformation of the molecule.

Recent studies have explored the potential of 3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride in drug discovery efforts. Researchers have investigated its role as a precursor in the synthesis of bioactive compounds, particularly those targeting G protein-coupled receptors (GPCRs). The piperidine moiety is known to interact with these receptors due to its rigid structure and ability to form hydrogen bonds, making it a promising scaffold for drug development.

In terms of synthesis, 3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of 3-methanesulfonylaniline with piperidine derivatives under appropriate conditions. The formation of the hydrochloride salt typically involves protonation of the amine group in acidic conditions, such as treatment with hydrochloric acid.

The physical properties of this compound are essential for its characterization and application. Its molecular weight is approximately 297 g/mol, and it exists as a white crystalline solid under standard conditions. The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in solution-based reactions and formulations.

3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride has also been studied for its potential in medicinal chemistry. Its ability to modulate cellular signaling pathways makes it a candidate for therapeutic interventions in areas such as inflammation, pain management, and neurodegenerative diseases. Preclinical studies have demonstrated that this compound can inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride has been utilized as an intermediate in the synthesis of more complex molecules. Its versatility as a building block stems from the reactivity of both the piperidine ring and the methanesulfonyl group, which can undergo further functionalization to yield diverse chemical entities.

The latest research on this compound has focused on its stereochemical properties and their impact on biological activity. Stereoisomerism can significantly influence how molecules interact with target proteins, and understanding these relationships is crucial for optimizing drug candidates. Studies have shown that specific stereoisomers of 3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride exhibit enhanced selectivity towards certain receptor subtypes.

In conclusion, 3-(3-Methanesulfonyl-phenyl)-piperidine hydrochloride, with its unique chemical structure and versatile properties, continues to be an important compound in both academic research and industrial applications. Its role as a precursor in drug development and its potential as a therapeutic agent highlight its significance in contemporary chemistry and pharmacology.